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Compound of Interest

Compound Name: Anthopleurin C

Cat. No.: B1516719 Get Quote

Technical Support Center: Anthopleurin C (ApC)
Welcome to the technical support center for Anthopleurin C (ApC). This resource is designed

to help researchers, scientists, and drug development professionals optimize their experiments

and minimize potential off-target effects of this potent polypeptide toxin.

Frequently Asked Questions (FAQs)
Q1: What is the primary molecular target and mechanism of action of Anthopleurin C?

A1: Anthopleurin C (ApC) is a polypeptide toxin isolated from the sea anemone Anthopleura

elegantissima.[1] Its primary molecular target is the voltage-gated sodium channel (NaV). ApC

binds to neurotoxin receptor site 3 on the extracellular loop between segments S3 and S4 of

domain IV of the channel's α-subunit.[2] This interaction slows or inhibits the channel's fast

inactivation process. By preventing the channel from inactivating, ApC prolongs the influx of

sodium ions during membrane depolarization, leading to a prolonged action potential and

enhanced excitability in target cells like neurons and muscle cells.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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